Cas no 879088-41-2 (4-chloro-3-(pyridin-2-yl)aniline)

4-chloro-3-(pyridin-2-yl)aniline is a versatile organic compound characterized by a chlorinated aniline core substituted with a pyridin-2-yl group. This compound offers high purity and stability, making it suitable for various applications in organic synthesis. Its unique structure enables efficient participation in reactions, enhancing the synthetic versatility of its derivatives.

4-chloro-3-(pyridin-2-yl)aniline structure

879088-41-2 structure

Product Name:4-chloro-3-(pyridin-2-yl)aniline

CAS No:879088-41-2

MF:C₁₁H₉ClN₂

MW:204.655561208725

MDL:MFCD12024455

CID:821242

PubChem ID:40151925

Update Time:2025-06-25

4-chloro-3-(pyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 4-chloro-3-(pyridin-2-yl)benzenamine
- 4-chloro-3-(2-pyridinyl)Benzenamine
- 4-chloro-3-(pyridin-2-yl)aniline
- 4-chloro-3-pyridin-2-ylaniline
- 4-Chloro-3-(2-pyridinyl)benzenamine (ACI)
- 4-Chloro-3-(2-pyridyl)aniline
- 4-chloro-3-(pyridin-2-yl) aniline
- Benzenamine, 4-chloro-3-(2-pyridinyl)-
- chloro-3-(pyridin-2-yl)aniline
- AKOS015917180
- 4-Chloro-3-(2-pyridyl)aniline;
- QWVLHTCIAZPQAY-UHFFFAOYSA-N
- 879088-41-2
- SCHEMBL1016812
- DB-077140
- DTXSID20653956
- 4-chloro-3-(pyridine-2-yl)aniline
- MFCD12024455
- CS-0057191
- 4-chloro-3-(pyri din-2-yl)aniline
- BS-50784
- MDL： MFCD12024455
- Inchi： 1S/C11H9ClN2/c12-10-5-4-8(13)7-9(10)11-3-1-2-6-14-11/h1-7H,13H2
- InChI Key： QWVLHTCIAZPQAY-UHFFFAOYSA-N
- SMILES： ClC1C(C2C=CC=CN=2)=CC(N)=CC=1

Computed Properties

Exact Mass: 204.0454260g/mol
Monoisotopic Mass: 204.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 38.9Å²

4-chloro-3-(pyridin-2-yl)aniline Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H320-H335
Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD449330)

4-chloro-3-(pyridin-2-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM124439-1g	4-chloro-3-(pyridin-2-yl)aniline	879088-41-2	95+%	1g	$262	2021-08-05
Chemenu	CM124439-5g	4-chloro-3-(pyridin-2-yl)aniline	879088-41-2	95+%	5g	$785	2021-08-05
Chemenu	CM124439-250mg	4-chloro-3-(pyridin-2-yl)aniline	879088-41-2	95%+	250mg	$72	2023-02-18
Chemenu	CM124439-1g	4-chloro-3-(pyridin-2-yl)aniline	879088-41-2	95%+	1g	$182	2023-02-18
abcr	AB530650-250 mg	4-Chloro-3-(pyridin-2-yl)aniline, 95%; .	879088-41-2	95%	250mg	€163.80	2023-06-14
abcr	AB530650-1 g	4-Chloro-3-(pyridin-2-yl)aniline, 95%; .	879088-41-2	95%	1g	€312.80	2023-06-14
TRC	C379365-100mg	4-Chloro-3-(2-pyridinyl)benzenamine	879088-41-2		100mg	$ 127.00	2023-09-08
TRC	C379365-500mg	4-Chloro-3-(2-pyridinyl)benzenamine	879088-41-2		500mg	$ 517.00	2023-09-08
Alichem	A029191991-1g	4-Chloro-3-(pyridin-2-yl)aniline	879088-41-2	97%	1g	$573.30	2023-08-31
Alichem	A029191991-5g	4-Chloro-3-(pyridin-2-yl)aniline	879088-41-2	97%	5g	$890.40	2023-08-31

4-chloro-3-(pyridin-2-yl)aniline Production Method

Production Method 1

879088-40-1

879088-41-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Acetic acid , Methanol ; 3 h, 5 bar, 50 - 55 °C
1.2 Reagents: Ammonia Solvents: Water ; 1.5 h, pH 10, 15 °C; 1 h, 8 - 10 °C

Reference

Manufacturing Development and Genotoxic Impurity Control Strategy of the Hedgehog Pathway Inhibitor Vismodegib

Angelaud, Remy; et al, Organic Process Research & Development, 2016, 20(8), 1509-1519

Production Method 2

2935575-70-3

879088-41-2

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; rt → 50 °C; 50 °C; 1 h, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

Activation of Unstrained Ketone C(O)-C Bond: 1,2-Nucleophilic Addition Followed by β-Carbon Elimination Strategy

Li, Qiang; et al, ACS Catalysis, 2023, 13(12), 7795-7801

Production Method 3

55-21-0

1245636-12-7

879088-41-2

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Cuprous iodide Solvents: 1,4-Dioxane ; 24 h, 100 °C
2.1 Reagents: Sulfuric acid Solvents: Water ; 24 h, 100 °C; 100 °C → rt
2.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt

Reference

Directed meta-Selective Bromination of Arenes with Ruthenium Catalysts

Yu, Qingzhen; et al, Angewandte Chemie, 2015, 54(50), 15284-15288

Production Method 4

109-04-6

1350842-61-3

879088-41-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 24 h, 110 °C

Reference

Discovery of 1-(3-aryl-4-chlorophenyl)-3-(p-aryl)urea derivatives against breast cancer by inhibiting PI3K/Akt/mTOR and Hedgehog signalings

Li, Wenlu; et al, European Journal of Medicinal Chemistry, 2017, 141, 721-733

Production Method 5

1195072-76-4

879088-41-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 24 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt

Reference

Directed meta-Selective Bromination of Arenes with Ruthenium Catalysts

Yu, Qingzhen; et al, Angewandte Chemie, 2015, 54(50), 15284-15288

Production Method 6

823-54-1

879088-41-2

Reaction Conditions

1.1 Reagents: Cesium carbonate , Tricyclohexylphosphine Catalysts: Palladium trifluoroacetate Solvents: Tetrahydrofuran ; 5 min, rt; 4 h, 130 °C
1.2 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; rt → 50 °C; 50 °C; 1 h, 50 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

Activation of Unstrained Ketone C(O)-C Bond: 1,2-Nucleophilic Addition Followed by β-Carbon Elimination Strategy

Li, Qiang; et al, ACS Catalysis, 2023, 13(12), 7795-7801

Production Method 7

74534-15-9

109-04-6

879088-41-2

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 15 °C → 50 °C; 1 h, 50 °C; 50 °C → 25 °C
1.2 Reagents: Zinc chloride Solvents: Toluene , Tetrahydrofuran ; 45 min, 25 - 30 °C; 30 °C → 55 °C; 1 h, 50 - 55 °C
1.3 Catalysts: Triphenylphosphine , Dichlorobis(triphenylphosphine)palladium ; 45 h, 50 °C; 50 °C → 65 °C; 14 h, 60 - 65 °C
1.4 Reagents: Ammonium chloride Solvents: Toluene , Water ; 60 °C
2.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Acetic acid , Methanol ; 3 h, 5 bar, 50 - 55 °C
2.2 Reagents: Ammonia Solvents: Water ; 1.5 h, pH 10, 15 °C; 1 h, 8 - 10 °C

Reference

Manufacturing Development and Genotoxic Impurity Control Strategy of the Hedgehog Pathway Inhibitor Vismodegib

Angelaud, Remy; et al, Organic Process Research & Development, 2016, 20(8), 1509-1519

Production Method 8

74534-15-9

109-04-6

879088-41-2

Reaction Conditions

1.1 Reagents: Potassium acetate , Bis(pinacolato)diborane Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 2 h, 100 °C
1.2 Reagents: Potassium carbonate Solvents: Water ; 3 h, 80 °C
2.1 Reagents: Iron , Ammonium chloride Solvents: Ethanol , Water ; 30 min, reflux

Reference

Synthesis of vismodegib, a Hedgehog signaling pathway inhibitor

Li, Yan-yang; et al, Zhongguo Xinyao Zazhi, 2013, 22(17), 2090-2092